Dichlorisone
Dichlorisone
Brand Name:
Vulcanchem
CAS No.:
7008-26-6
VCID:
VC0128579
InChI:
InChI=1S/C21H26Cl2O4/c1-18-7-5-13(25)9-12(18)3-4-15-14-6-8-20(27,17(26)11-24)19(14,2)10-16(22)21(15,18)23/h5,7,9,14-16,24,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl
Molecular Formula:
C21H26Cl2O4
Molecular Weight:
413.3 g/mol
Dichlorisone
CAS No.: 7008-26-6
Reference Standards
VCID: VC0128579
Molecular Formula: C21H26Cl2O4
Molecular Weight: 413.3 g/mol
CAS No. | 7008-26-6 |
---|---|
Product Name | Dichlorisone |
Molecular Formula | C21H26Cl2O4 |
Molecular Weight | 413.3 g/mol |
IUPAC Name | (8S,9R,10S,11S,13S,14S,17R)-9,11-dichloro-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C21H26Cl2O4/c1-18-7-5-13(25)9-12(18)3-4-15-14-6-8-20(27,17(26)11-24)19(14,2)10-16(22)21(15,18)23/h5,7,9,14-16,24,27H,3-4,6,8,10-11H2,1-2H3/t14-,15-,16-,18-,19-,20-,21-/m0/s1 |
Standard InChIKey | CZJXBZPJABCCRQ-BULBTXNYSA-N |
Isomeric SMILES | C[C@]12C[C@@H]([C@]3([C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)CCC4=CC(=O)C=C[C@@]43C)Cl)Cl |
SMILES | CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl |
Canonical SMILES | CC12CC(C3(C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC43C)Cl)Cl |
Synonyms | (11β)-9,11-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione; 9,11β-Dichloro-17,21-dihydroxypregna-1,4-diene-3,20-dione; 9α,11β-Dichloro-17α,21-dihydroxypregna-1,4-diene-3,20-dione; |
PubChem Compound | 20054892 |
Last Modified | Nov 11 2021 |
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